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Efficacy & Safety of Trifloxystrobin + Bupirimate

The data in the table below summarizes key findings from a 2025 study that investigated the residue levels

and chronic dietary risk of this fungicide combination in cucumbers across 12 regions in China [1] [2].

Assessment Aspect
Key Findings for
Trifloxystrobin & Metabolite

Key Findings for Bupirimate &
Metabolite (Ethirimol)

Residue Level (at 3 days
post-application)

0.01 - 0.013 mg/kg [1] Bupirimate: <0.01 - 0.076 mg/kg;

Ethirimol: <0.01 - 0.04 mg/kg [1]

Chronic Dietary Risk (RQc) ≤ 2.476% (Assessed as

acceptable risk) [1] [2]

≤ 2.476% (Assessed as acceptable

risk) [1] [2]

Analytical Method
Performance

Recovery rate of 85-103% with

RSD ≤ 4.8% [1]

Recovery rate of 85-103% with RSD

≤ 4.8% [1]

The study concluded that under the tested Good Agricultural Practices (GAP), the use of this combination in

cucumber cultivation is safe for Chinese consumers, though it noted that children may be at a slightly higher

risk and warrant more research [1] [2].
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Detailed Experimental Protocol

The data supporting the table above was generated through a rigorous supervised field trial and laboratory

analysis. Here is the detailed methodology [1]:

Field Trial Design: Supervised field trials were conducted in 12 representative cucumber-producing

regions across China (including both open-field and greenhouse cultivations). The fungicide (25%
trifloxystrobin·bupirimate microemulsion) was applied twice at the maximum recommended dosage

of 105 g a.i./hm², with a 7-day interval between applications.
Sampling: Cucumber samples were collected 3, 5, and 7 days after the final application. The

samples were chopped, homogenized, and stored at -18°C until analysis.
Laboratory Analysis:

Extraction: Samples were extracted using acidified acetonitrile (with 2% acetic acid).
Cleanup: The extract was cleaned up using primary secondary amine (PSA) and graphitised

carbon black (GCB) sorbents.
Quantification: Analysis was performed using High-Performance Liquid Chromatography-
Tandem Mass Spectrometry (HPLC-MS/MS). The method was validated at four spiking levels
(0.01, 0.1, 0.3, and 1 mg/kg).

The following diagram illustrates the workflow from field trial to risk assessment:
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Field Trial Setup
(12 regions, GAP guidelines)

Fungicide Application
(2 applications, 105 g a.i./hm²)

Sample Collection
(3, 5, 7 days after last application)

Sample Preparation
(Homogenization, sub-sampling, freezing)

Lab: HPLC-MS/MS Analysis
(Extraction, cleanup, quantification)

Data Processing
(Recovery rates, residue levels)

Chronic Dietary Risk Assessment
(Probabilistic model, RQc calculation)

Conclusion: Acceptable Risk
(Safe for consumers)
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Resistance Management & Comparison with
Alternatives

Trifloxystrobin and bupirimate belong to different FRAC (Fungicide Resistance Action Committee) groups,

which makes their combination a valuable tool for resistance management.

Mode of Action and Resistance Risk:
Trifloxystrobin is a QoI (Quinone outside Inhibitor) fungicide (FRAC Group 11). It inhibits

mitochondrial respiration in pathogens and carries a high resistance risk [3]. Resistance to
QoI fungicides in powdery mildew has been confirmed in some regions [4].

Bupirimate is a hydroxy-(2-amino-)pyrimidine fungicide (FRAC Group 8). It inhibits
adenosine-deaminase, affecting nucleic acid metabolism, and is specific against powdery

mildews [5]. While resistance has been reported in other powdery mildew species, it has not yet
been described in grapevine powdery mildew, though the class is of limited market importance

due to past resistance issues [5].

The following diagram shows the cellular targets of these fungicides:
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Comparison with Other Control Strategies:
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Synthetic Fungicide Rotation: Modern resistance management recommends rotating

fungicides from multiple FRAC groups (e.g., 5 or more different groups) in a sequence, rather
than relying on a single combination [6]. This approach, such as an A-B-C-D-E rotation,

drastically reduces the selection pressure for resistance to any single mode of action [6].
Incorporating Biofungicides: Products based on plant extracts (e.g., Banda de Lupinus
doce), beneficial bacteria (e.g., Bacillus amyloliquefaciens), or minerals can be integrated into
conventional programs through rotation or tank-mixing. Recent research shows these programs

can achieve comparable powdery mildew control to synthetic-only programs while potentially
lowering resistance risk and offering greater pre-harvest application flexibility [4].

Cultural Practices: The first step in mitigation should always be the use of powdery mildew
tolerant (PMT) or resistant (PMR) cultivars, though these are not immune [6]. Practices like

increasing plant spacing for better air flow and using drip irrigation also help lower overall
disease pressure, making fungicide applications more effective [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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